Cas no 855905-85-0 (3-methylhexa-2,5-dien-1-ol)

• Product name: 3-methylhexa-2,5-dien-1-ol
• CAS No: 855905-85-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 6579116
• PubChem ID: 10510830

3-methylhexa-2,5-dien-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methylhexa-2,5-dien-1-ol
• 2,5-Hexadien-1-ol, 3-methyl-
• SCHEMBL7923694
• SCHEMBL8998615
• EN300-7136884
• 855905-85-0

• Inchi： 1S/C7H12O/c1-3-4-7(2)5-6-8/h3,5,8H,1,4,6H2,2H3
• InChI Key： NMSPFMZHXLPNEI-UHFFFAOYSA-N
• SMILES： C(O)C=C(C)CC=C

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.862±0.06 g/cm3(Predicted)
• Boiling Point: 82 °C(Press: 20 Torr)
• pka: 14.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols